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Compound of Interest

Compound Name:
5-methyl-2-(1-methyl-1H-pyrrol-2-

yl)azepane

CAS No.: 871544-51-3

Cat. No.: B2512521

Get Quote

Executive Summary
The azepane (hexamethyleneimine) ring is a critical pharmacophore found in various

therapeutic agents, including selective estrogen receptor modulators (e.g., Bazedoxifene),

antihistamines (e.g., Setastine), and synthetic cannabinoids. Its seven-membered saturated

nitrogen heterocycle presents unique challenges in metabolite identification due to ring

flexibility, potential for ring contraction, and isobaric interferences with piperidine derivatives.

This guide provides a technical framework for identifying azepane metabolites using LC-

MS/MS. It moves beyond generic protocols to focus on the specific fragmentation mechanics of

the azepane ring, distinguishing between oxidative ring opening, N-oxidation, and

hydroxylation.

Mechanistic Fragmentation: The Azepane Signature
Understanding the baseline fragmentation of the azepane moiety is prerequisite to identifying

its metabolites. Unlike stable six-membered rings (piperidines), the seven-membered azepane
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ring is under conformational strain, leading to distinct ring-opening pathways under Collision-

Induced Dissociation (CID).

Diagnostic Ions
For drugs containing an N-substituted azepane ring, the most critical diagnostic event is the

-cleavage adjacent to the nitrogen.

Fragment Type m/z (Nominal) Composition Mechanism

N-Methylazepane 98
-cleavage detaching

the ring from the core

scaffold.

Unsubstituted

Azepane
84

Loss of methylene

groups; ring

contraction.

Ring Opening 56

Retro-cleavage of the

open chain (typically

loss of

).

Expert Insight: In isomeric differentiation, the azepane ring often yields a lower intensity

molecular ion but a richer fragmentation spectrum compared to its piperidine isomer. For

example, in synthetic cannabinoids (e.g., AM-1220), the N-methylazepane moiety produces a

dominant m/z 98 peak, but unlike piperidine, it also generates significant secondary fragments

due to the lability of the seven-membered ring.

Fragmentation Pathways Visualization[1]
The following diagram illustrates the primary fragmentation pathways for an N-substituted

azepane, identifying the origin of key diagnostic ions.
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Caption: Primary CID fragmentation pathway of N-substituted azepane moieties leading to

diagnostic low-mass ions.

Metabolite Identification: Differentiating Isobars
The primary challenge in azepane metabolism is distinguishing between three major Phase I

modifications that result in similar mass shifts.

The +16 Da Challenge: N-Oxide vs. Hydroxylation
Both N-oxidation and Carbon-hydroxylation add 15.9949 Da.

Azepane N-Oxide:

Mechanism: Formed via FMO or CYP450.

Fragmentation: often shows a characteristic Cope Elimination or loss of oxygen/hydroxyl

radical.

Diagnostic: In ESI+, N-oxides may show an intense

or

fragment. They often elute earlier than the parent on Reverse Phase (C18) due to high
polarity.

Ring Hydroxylation (C-OH):

Mechanism: CYP450 oxidation at C3 or C4 positions.
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Fragmentation: Typically loses water (

, -18 Da). The ring remains intact longer than in the N-oxide.

Diagnostic: Observation of

is a strong indicator of C-hydroxylation.

The +14 Da Challenge: Lactam vs. Alkylation
Oxidation of the

-carbon adjacent to the nitrogen forms a Lactam (2-oxo-azepane), adding 13.979 Da (net

).

Lactam Characteristics:

Stability: The amide bond stabilizes the ring, reducing the abundance of ring-opening

fragments compared to the amine.

Fragmentation: Look for neutral loss of CO (28 Da) or CONH (43 Da) from the lactam ring.

Technology Comparison: Q-TOF vs. Triple
Quadrupole
For azepane analysis, the choice of instrument dictates the experimental strategy.
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Feature Triple Quadrupole (QqQ) Q-TOF / Orbitrap (HRMS)

Primary Use Targeted Quantitation (SRM)
Metabolite ID & Structure

Elucidation

Azepane Specificity

Excellent sensitivity for known

transitions (e.g., Parent

98).

Crucial for distinguishing ring-

opened metabolites from intact

isomers.

Resolution

Unit Resolution (0.7 Da).

Cannot separate isobaric

interferences.

High Resolution (>30k).

Separates

-oxide from hydroxylation if

mass defects differ slightly

(though they are isomers).

Mass Defect Analysis N/A

Uses Mass Defect Filtering

(MDF) to find all azepane-

related metabolites by tracking

the specific defect of the core

ring.

Recommendation: Use HRMS (Q-TOF) for the discovery phase to map the fragmentation

pathways of the specific azepane scaffold. Transfer to QqQ only after the diagnostic transitions

(e.g., Parent

98 vs. Parent

114 for OH-azepane) are validated.

Case Study: Bazedoxifene & Synthetic
Cannabinoids
Bazedoxifene (BZA)
Bazedoxifene contains a core azepane ring. Its metabolism highlights the competition between

ring modification and conjugation.

Metabolite 1: Glucuronidation
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Shift: +176.0321 Da.

Pattern: The MS/MS spectrum is dominated by the neutral loss of the glucuronide moiety

(-176 Da), yielding the aglycone fragment at m/z 471.[1] The azepane ring usually remains

intact in this fragmentation event.

Metabolite 2: Azepane Ring Hydroxylation

Shift: +16 Da.

Pattern: Fragmentation of the aglycone reveals a shift in the characteristic azepane ion

from m/z 98 to m/z 114 (

), proving the oxidation occurred on the ring and not the indole scaffold.

Synthetic Cannabinoids (e.g., AM-1220)[3]
Differentiation: The azepane isomer (AM-1220) can be distinguished from its piperidine

analog by the relative abundance of the m/z 98 ion. In the azepane derivative, ring strain

leads to a higher frequency of ring-opening fragments (m/z 56, 42) alongside the base peak,

whereas the piperidine analog produces a "cleaner" spectrum dominated by the stable six-

membered ring ion.

Experimental Protocol: Metabolite Identification
Workflow
This protocol is designed for a Q-TOF system but is adaptable to Orbitrap.

Step 1: In Vitro Incubation[4]
Incubate substrate (

) with Human Liver Microsomes (HLM) and NADPH regenerating system.

Include a control without NADPH to distinguish non-CYP metabolites (e.g., hydrolysis).

Quench with ice-cold Acetonitrile (1:3 v/v) to precipitate proteins.
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Step 2: LC-MS/MS Acquisition
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus),

.

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Note: Avoid ammonium buffers if N-oxide sensitivity is low; formic acid promotes

protonation.

MS Mode: Data-Dependent Acquisition (DDA) with a preference for "Dynamic Exclusion" to

catch low-level metabolites.

Source Parameters: ESI Positive.

Step 3: Data Processing (Mass Defect Filtering)
Calculate the Mass Defect (MD) of the parent drug.

Apply a filter window of

mDa around the parent MD.

Targeted Screen: Look for common shifts:

+15.995 (Oxidation)

+13.979 (Carbonyl/Lactam)

+176.032 (Glucuronide)

+31.990 (Di-oxidation / Ring opening to acid)

Step 4: Structural Elucidation Logic
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Use the following logic flow to assign structures to peaks.

Unknown Peak Detected

Calculate Mass Shift
(vs Parent)

+16 Da?

+14 Da?

No

Check MS2:
Loss of H2O (-18)?

Yes

Lactam (Cyclic Amide)
Check for -CO loss

Yes

C-Hydroxylation
(Stable Ring)

Yes (-18)

N-Oxide
(Cope Elimination)

No (or -16)

Click to download full resolution via product page

Caption: Decision tree for classifying Phase I azepane metabolites based on MS/MS

fragmentation behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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